(2,4-Dihydroxybenzyl)carbamic acid
Description
(2,4-Dihydroxybenzyl)carbamic acid is an organic compound featuring a benzyl core substituted with hydroxyl groups at the 2- and 4-positions and a carbamic acid (-NHCOOH) functional group. Carbamic acids are known for their role as intermediates in pharmaceuticals and agrochemicals, with substitution patterns critically influencing reactivity and biological activity .
Properties
Molecular Formula |
C8H9NO4 |
|---|---|
Molecular Weight |
183.16 g/mol |
IUPAC Name |
(2,4-dihydroxyphenyl)methylcarbamic acid |
InChI |
InChI=1S/C8H9NO4/c10-6-2-1-5(7(11)3-6)4-9-8(12)13/h1-3,9-11H,4H2,(H,12,13) |
InChI Key |
CGUXYFVLMBWXQD-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1O)O)CNC(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2,4-Dihydroxybenzyl)carbamic acid typically involves the reaction of 2,4-dihydroxybenzyl alcohol with a carbamoylating agent. One common method is the reaction of 2,4-dihydroxybenzyl alcohol with phosgene or its derivatives under controlled conditions to form the corresponding carbamate. Another method involves the use of carbonylimidazolide in water, which reacts with the nucleophile to form the carbamate without the need for an inert atmosphere .
Industrial Production Methods
Industrial production of (2,4-Dihydroxybenzyl)carbamic acid may involve large-scale synthesis using similar methods as described above but optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
(2,4-Dihydroxybenzyl)carbamic acid can undergo various chemical reactions, including:
Oxidation: The hydroxyl groups can be oxidized to form quinones.
Reduction: The carbamic acid group can be reduced to form the corresponding amine.
Substitution: The hydroxyl groups can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic conditions.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly used.
Substitution: Nucleophiles such as alkyl halides or acyl chlorides can react with the hydroxyl groups under basic conditions.
Major Products Formed
Oxidation: Quinones and other oxidized derivatives.
Reduction: Amines and other reduced derivatives.
Substitution: Alkylated or acylated products.
Scientific Research Applications
(2,4-Dihydroxybenzyl)carbamic acid has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential biological activity and interactions with enzymes.
Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antioxidant effects.
Industry: Utilized in the production of pharmaceuticals and fine chemicals.
Mechanism of Action
The mechanism of action of (2,4-Dihydroxybenzyl)carbamic acid involves its interaction with specific molecular targets. The hydroxyl groups can form hydrogen bonds with enzymes or receptors, while the carbamic acid group can interact with nucleophilic sites on proteins. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues with Varied Hydroxyl Substitution
(3-Hydroxybenzyl)carbamic Acid
- Structure : Benzyl group with a single hydroxyl group at the 3-position and a carbamic acid group.
- Source : Isolated from Lepidium meyenii (Maca root) alongside other alkaloids and fatty acids .
- This may lower solubility in polar solvents and alter bioavailability.
4-Hydroxybenzoic Acid
- Structure : Benzene ring with a hydroxyl group at the 4-position and a carboxylic acid (-COOH) instead of carbamic acid.
- Properties : Widely used as a preservative due to antimicrobial activity. Classified under hydroxybenzoic acid derivatives, it lacks the 2-hydroxy and carbamic acid moieties, resulting in lower molecular weight (138.12 g/mol) and higher acidity (pKa ~4.5) compared to carbamic acid derivatives .
3,4-Dihydroxybenzyl Alcohol (3,4-DDBA)
- Structure : Benzyl alcohol with hydroxyl groups at 3- and 4-positions.
- Reactivity : Substrate for methyltransferases like COMT, which methylate hydroxyl groups. The carbamic acid group in (2,4-dihydroxybenzyl)carbamic acid may confer resistance to enzymatic methylation, enhancing metabolic stability .
Functional Group Analogues
Caffeic Acid (3,4-Dihydroxybenzeneacrylic Acid)
- Structure : Acrylic acid substituted with 3,4-dihydroxybenzene.
- Applications : Used as a reference standard in pharmacological and cosmetic research. The carboxylic acid group enhances water solubility (180.15 g/mol) but reduces stability compared to carbamic acids under basic conditions .
Carbamate Esters (e.g., Carbamic Acid Ethyl Esters)
- Structure : Carbamic acid derivatives esterified with alkyl groups (e.g., ethyl, tert-butyl).
- Key Differences : Carbamate esters exhibit higher hydrolytic stability than free carbamic acids, making them preferred prodrug candidates. For example, N-nitrosomethylurethane (a carbamate ester) is listed as hazardous due to nitroso group reactivity, highlighting the safety challenges of certain derivatives .
Comparative Data Table
Research Findings and Implications
- Bioactivity: The 2,4-dihydroxy substitution pattern may enhance metal chelation and antioxidant capacity compared to mono-hydroxy analogs like (3-hydroxybenzyl)carbamic acid.
- Stability : Free carbamic acids are less stable than esterified counterparts but offer direct reactivity for conjugation in drug design.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
